Cas no 84196-00-9 (Bicyclo[2.2.2]oct-7-ene-2,3,5,6-tetracarboxylicacid, tetraisononyl ester (9CI))

• Product Name: Bicyclo[2.2.2]oct-7-ene-2,3,5,6-tetracarboxylicacid, tetraisononyl ester (9CI)
• CAS No: 84196-00-9
• MF: C₄₈H₈₄O₈
• MW: 789.175776481628
• CID: 728449
• PubChem ID: 44152257
• Update Time: 2025-04-19

Bicyclo[2.2.2]oct-7-ene-2,3,5,6-tetracarboxylicacid, tetraisononyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]oct-7-ene-2,3,5,6-tetracarboxylicacid, tetraisononyl ester (9CI)
• tetraisononyl bicyclo[2.2.2]oct-7-ene-2,3,5,6-tetracarboxylate
• tetrakis(7-methyloctyl) bicyclo[2.2.2]oct-7-ene-2,3,5,6-tetracarboxylate
• DTXSID101004452
• EINECS 282-408-0
• Tetraisononyl bicyclo(2.2.2)oct-7-ene-2,3,5,6-tetracarboxylate
• 84196-00-9

• Inchi： 1S/C48H84O8/c1-35(2)25-17-9-13-21-31-53-45(49)41-39-29-30-40(42(41)46(50)54-32-22-14-10-18-26-36(3)4)44(48(52)56-34-24-16-12-20-28-38(7)8)43(39)47(51)55-33-23-15-11-19-27-37(5)6/h29-30,35-44H,9-28,31-34H2,1-8H3
• InChI Key： APBQJRYOSSLQFR-UHFFFAOYSA-N
• SMILES： O(CCCCCCC(C)C)C(C1C(C(=O)OCCCCCCC(C)C)C2C=CC1C(C(=O)OCCCCCCC(C)C)C2C(=O)OCCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 788.61661963g/mol
• Monoisotopic Mass: 788.61661963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 56
• Rotatable Bond Count: 36
• Complexity: 960
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.9
• Topological Polar Surface Area: 105Ų